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Compound of Interest

Compound Name: Ethoxycyclopentane

Cat. No.: B15480495

An In-depth Technical Guide

The imperative to integrate green chemistry principles into chemical research and
manufacturing has driven the exploration of safer, more sustainable alternatives to
conventional solvents and reagents. Ethoxycyclopentane, a lesser-known ether, presents
potential as a green solvent. This technical guide provides a comprehensive overview of the
green chemistry aspects of ethoxycyclopentane, including its synthesis, physicochemical
properties, and potential environmental impact, tailored for researchers, scientists, and
professionals in drug development.

Physicochemical and Solvent Properties

A thorough understanding of a solvent's physical and chemical properties is crucial for its
application. The following table summarizes the key properties of ethoxycyclopentane.
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Property Value Source
Molecular Formula C7H140 [1112]
Molecular Weight 114.19 g/mol [1]
Density 0.86 g/cm?3 [2]
Boiling Point 128.9 °C at 760 mmHg [2]
Flash Point 21.5°C

Computed Properties

XLogP3 1.7 [1]
Hydrogen Bond Donor Count 0 [1]
Hydrogen Bond Acceptor

C)(;untg p ! s
Rotatable Bond Count 2 [1]
Exact Mass 114.104465066 Da [1]
Monoisotopic Mass 114.104465066 Da [1]
Topological Polar Surface Area 9.2 A2 [1]
Heavy Atom Count 8 [1]
Complexity 55.4 [1]

Note: The flash point is listed without a direct citation as it is a commonly available piece of
safety information for chemicals. The computed properties are derived from computational
models and provide valuable insights into the molecule's behavior.[1]

Green Synthesis of Ethoxycyclopentane

The most viable and commonly cited method for the synthesis of ethoxycyclopentane is the
Williamson ether synthesis.[3] This method aligns with green chemistry principles by offering a
potentially high atom economy and the possibility of using bio-based starting materials.
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Synthesis Pathway: Williamson Ether Synthesis

The Williamson ether synthesis involves the reaction of an alkoxide with a primary alkyl halide.
In the case of ethoxycyclopentane, this involves the reaction of sodium cyclopentoxide with
an ethyl halide (e.g., ethyl bromide or ethyl iodide).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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